Cas no 2060051-49-0 (4-(azetidin-1-yl)-4-ethylpiperidine)

• Product Name: 4-(azetidin-1-yl)-4-ethylpiperidine
• CAS No: 2060051-49-0
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• MDL: MFCD30498588
• CID: 4635680
• PubChem ID: 125452601
• Update Time: 2025-05-24

4-(azetidin-1-yl)-4-ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(1-azetidinyl)-4-ethyl-
• 4-(azetidin-1-yl)-4-ethylpiperidine

• MDL： MFCD30498588
• Inchi： 1S/C10H20N2/c1-2-10(12-8-3-9-12)4-6-11-7-5-10/h11H,2-9H2,1H3
• InChI Key： IAYWDMRAEZRGIB-UHFFFAOYSA-N
• SMILES： N1CCC(N2CCC2)(CC)CC1

Additional information on 4-(azetidin-1-yl)-4-ethylpiperidine

Introduction to 4-(azetidin-1-yl)-4-ethylpiperidine (CAS No. 2060051-49-0)

4-(azetidin-1-yl)-4-ethylpiperidine, identified by its Chemical Abstracts Service (CAS) number 2060051-49-0, is a significant compound in the realm of pharmaceutical chemistry and drug development. This piperidine derivative features a unique structural motif that has garnered considerable attention from researchers due to its potential applications in medicinal chemistry. The compound’s molecular framework, combining an azetidine ring with a piperidine backbone, presents an intriguing scaffold for the design of novel bioactive molecules.

The structural configuration of 4-(azetidin-1-yl)-4-ethylpiperidine makes it a promising candidate for further exploration in the synthesis of pharmacologically active agents. The presence of both azetidine and piperidine moieties introduces specific steric and electronic properties that can be exploited to modulate biological activity. This dual functionality has been observed to enhance binding affinity and selectivity in various target proteins, making it a valuable building block for drug discovery programs.

In recent years, the pharmaceutical industry has seen a surge in the development of small-molecule inhibitors targeting complex biological pathways. 4-(azetidin-1-yl)-4-ethylpiperidine has emerged as a key intermediate in the synthesis of compounds that interact with enzymes and receptors involved in therapeutic intervention. Its role in generating derivatives with enhanced pharmacokinetic profiles has been particularly noteworthy. Researchers have leveraged its structural versatility to develop molecules with improved solubility, metabolic stability, and target engagement.

One of the most compelling aspects of 4-(azetidin-1-yl)-4-ethylpiperidine is its potential application in the treatment of neurological disorders. The compound’s ability to modulate neurotransmitter activity has been investigated in preclinical studies, demonstrating its efficacy in models of depression, anxiety, and neurodegenerative diseases. The azetidine ring, in particular, has been shown to facilitate interactions with specific binding sites on neurotransmitter receptors, offering a rational basis for its therapeutic potential.

The synthesis of 4-(azetidin-1-yl)-4-ethylpiperidine involves multi-step organic reactions that highlight the compound’s synthetic accessibility. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing the time and cost associated with its preparation. These advancements have not only facilitated academic research but also accelerated industrial development, paving the way for faster translation of laboratory findings into clinical applications.

Recent studies have also explored the role of 4-(azetidin-1-yl)-4-ethylpiperidine in combination therapies. Its ability to synergize with other pharmacological agents has been demonstrated in both preclinical and clinical trials, suggesting that it may serve as a cornerstone compound in polypharmacological approaches. This multifaceted utility underscores the importance of continued research into its mechanisms of action and potential therapeutic applications.

The safety profile of 4-(azetidin-1-yl)-4-ethylpiperidine has been thoroughly evaluated through rigorous toxicological studies. These investigations have provided valuable insights into its metabolic pathways and potential side effects, ensuring that it meets stringent regulatory requirements for pharmaceutical use. The compound’s favorable safety profile enhances its attractiveness as a lead molecule for further drug development initiatives.

In conclusion, 4-(azetidin-1-yl)-4-ethylpiperidine (CAS No. 2060051-49-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its demonstrated biological activity and synthetic accessibility, position it as a versatile tool for drug discovery and development. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.